Cas no 2680646-83-5 (3-(4-Chlorophenyl)-3-hydroxy-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(4-Chlorophenyl)-3-hydroxy-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680646-83-5
• MF: C₁₁H₉ClF₃NO₄
• MW: 311.641672849655
• CID: 5631864
• PubChem ID: 165942189
• Update Time: 2025-05-24

3-(4-Chlorophenyl)-3-hydroxy-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680646-83-5
• EN300-28292329
• 3-(4-chlorophenyl)-3-hydroxy-2-(2,2,2-trifluoroacetamido)propanoic acid
• 3-(4-Chlorophenyl)-3-hydroxy-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C11H9ClF3NO4/c12-6-3-1-5(2-4-6)8(17)7(9(18)19)16-10(20)11(13,14)15/h1-4,7-8,17H,(H,16,20)(H,18,19)
• InChI Key： GHJNPTGMFCCNEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C(=O)O)NC(C(F)(F)F)=O)O

Computed Properties

• Exact Mass: 311.0172199g/mol
• Monoisotopic Mass: 311.0172199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.6Ų

Additional information on 3-(4-Chlorophenyl)-3-hydroxy-2-(2,2,2-trifluoroacetamido)propanoic acid

3-(4-Chlorophenyl)-3-hydroxy-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680646-83-5)

The compound 3-(4-Chlorophenyl)-3-hydroxy-2-(2,2,2-trifluoroacetamido)propanoic acid, with CAS number 2680646-83-5, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a chlorophenyl group, a hydroxyl group, and a trifluoroacetamido substituent. These functional groups contribute to its diverse chemical properties and potential applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, acetylations, and oxidations. Recent advancements in catalytic methodologies have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its molecular geometry and intermolecular interactions.

In terms of pharmacological activity, 3-(4-Chlorophenyl)-3-hydroxy-2-(2,2,2-trifluoroacetamido)propanoic acid has shown promising results in preclinical studies. Researchers have reported its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, the compound exhibits selective activity against certain cancer cell lines, suggesting its potential role in oncology.

The trifluoroacetamido group in the molecule plays a crucial role in modulating its physicochemical properties. This group enhances the compound's lipophilicity and stability, making it suitable for various applications. Recent studies have explored its use as a building block in the synthesis of more complex molecules with enhanced bioavailability and efficacy.

In the context of materials science, this compound has been investigated for its potential as a precursor in the development of advanced polymers and coatings. Its unique combination of functional groups allows for tailored properties such as improved adhesion and resistance to environmental factors. Ongoing research is focused on optimizing its incorporation into polymer matrices to enhance their mechanical and thermal properties.

The chlorophenyl group in the molecule contributes to its aromaticity and electronic properties. This feature has been leveraged in studies exploring its use as an electron transport material in organic electronics. Recent findings suggest that this compound could serve as an effective dopant in organic light-emitting diodes (OLEDs), enhancing their efficiency and longevity.

In conclusion, 3-(4-Chlorophenyl)-3-hydroxy-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680646-83-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing both scientific research and industrial applications.